Pyridoxine hydrochloride

• Description: Bendectin is a white powder. (NTP, 1992); Pyridoxine hydrochloride is the hydrochloride salt of pyridoxine. It is a hydrochloride and a vitamin B6. It contains a pyridoxine.; Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels.; The 4-methanol form of VITAMIN B 6 which is converted to PYRIDOXAL PHOSPHATE which is a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. Although pyridoxine and Vitamin B 6 are still frequently used as synonyms, especially by medical researchers, this practice is erroneous and sometimes misleading (EE Snell; Ann NY Acad Sci, vol 585 pg 1, 1990).; See also: Pyridoxine (has active moiety); Doxylamine succinate; pyridoxine hydrochloride (component of); Niacinamide; pyridoxine hydrochloride; tyrosine (component of) ... View More ...
• CAS No.: 58-56-0
• Product Name: Pyridoxine hydrochloride
• Molecular Formula: C8H11NO3.ClH; C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol;hydrochloride
• Standard InChI: InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
• Standard InChIKey: ZUFQODAHGAHPFQ-UHFFFAOYSA-N
• SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
• Canonical SMILES: CC1=NC=C(C(=C1O)CO)CO.Cl
• Boiling Point: Sublimes
• Colorform: Platelets or thick, birefringent rods from alcohol + acetone; PLATES FROM ALCOHOL, ACETONE; COLORLESS OR WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER; White to practically white crystals or crystalline powder.; Colorless-white platelets
• Melting Point: 207 °C
• Physical Description: Bendectin is a white powder. (NTP, 1992); Dry Powder; Colorless or white solid; [HSDB] White powder; [Sigma-Aldrich MSDS]
• Related CAS: 65-23-6 (Parent)
• Shelf Life: REASONABLY STABLE TO LIGHT & AIR; STABLE IN AIR & SLOWLY AFFECTED BY SUNLIGHT; THERMOSTABLE; UNDER MOST CONDITIONS OF PROCESSING & STORAGE OF FOOD & PHARMACEUTICALS, VITAMIN IS WELL RETAINED; EASILY DESTROYED BY HEAT STERILIZATION; Pyridoxine hydrochloride is photosensitive and will degrade slowly when exposed to light. Pyridoxine hydrochloride preparations should be protected from light and stored in well-closed containers at a temperature less than 40 °C, preferably between 15-30 °C; freezing of the injection should be avoided.
• Solubility: 5 to 10 mg/mL at 68 °F (NTP, 1992); 1 g dissolves in about 4.5 ml water, 90 ml alcohol; sol in propylene glycol; sparingly sol in acetone; insol in ether, chloroform; Soluble in alc, acetone; slightly soluble in other organic solvents.; In water, 2.2X10+5 mg/l, temp not specified.
• Synonyms: Pyridoxin; Pyridoxine; Pyridoxine Hydrochloride; Pyridoxol; Pyridoxol Hydrochloride; Rodex
• Vapor Pressure: 0.00000006 [mmHg]
• Reference: Hoegl et al. Mining the cellular inventory of pyridoxal phosphate-dependent enzymes with functionalized cofactor mimics. Nature Chemistry, doi: 10.1038/s41557-018-0144-2, published online 8 October 2018
• PubChem Compound: 6019
• Last Modified: Sep 13 2023